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Diazomethane: Hazard Summary & Exposure Limits

Diazomethane is a toxic and explosive yellow gas. The following table summarizes its key hazard

information and occupational exposure limits [1].

Aspect Details

Physical Description Yellow gas with a musty odor. Shipped as a liquefied
compressed gas [1].

Major Hazards Explosive; toxic; irritant; sensitizer [1].

Target Organs Eyes, respiratory system [1].

OSHA PEL (8-hour TWA) 0.2 ppm (0.4 mg/m³) [1].

NIOSH REL (8-hour TWA) 0.2 ppm (0.4 mg/m³) [1].

IDLH (Immediately Dangerous to Life
and Health)

2 ppm [1].
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Safe Handling Procedures for Hazardous Chemicals

While specific protocols for DDM are unavailable, the principles for handling diazomethane and other

hazardous solvents provide a strong foundation.

Engineering Controls

Use a Fume Hood: Always handle chemicals in a properly functioning fume hood to ensure vapor
containment [1].

Minimize Exposures: Use the smallest practicable quantities.

Personal Protective Equipment (PPE)

Respiratory Protection: If exposure above limits is possible, use:

Any supplied-air respirator [1].
Any self-contained breathing apparatus (SCBA) with a full facepiece [1].

Skin Protection: Wear appropriate chemical-resistant gloves and other PPE to prevent skin contact,
which is a significant exposure route for many toxins [2].

Eye Protection: Use safety goggles or a face shield.

Storage and Handling

Prevent Explosions: Be aware that similar compounds can explode on contact with rough surfaces

(like ground glass), on heating, or when exposed to sunlight [1].
Safer Alternatives: Always investigate if a safer alternative solvent can replace a hazardous one. For

instance, 2-Methyltetrahydrofuran (2-MeTHF) is often a safer, "greener" replacement for peroxide-
forming ethers [2].

Emergency and First Aid Procedures

The following first aid measures are recommended for diazomethane exposure [1]:

Inhalation: Seek respiratory support.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.cdc.gov/niosh/npg/npgd0182.html
https://www.cdc.gov/niosh/npg/npgd0182.html
https://www.cdc.gov/niosh/npg/npgd0182.html
https://ehs.usc.edu/research/lab/sustainability-in-research-labs-at-usc/solvents-for-a-safer-sustainable-lab/
https://www.cdc.gov/niosh/npg/npgd0182.html
https://ehs.usc.edu/research/lab/sustainability-in-research-labs-at-usc/solvents-for-a-safer-sustainable-lab/
https://www.cdc.gov/niosh/npg/npgd0182.html
https://www.smolecule.com/products/s576965?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Skin or Eye Contact: Be aware that liquefied gas can cause frostbite. Flush with plenty of water and

seek medical attention.
General: Anyone overcome by exposure should be moved to fresh air and evaluated for medical

attention.

Troubleshooting Common Lab Safety Issues

Issue Possible Cause Solution

Strong chemical
odor in lab

Inadequate ventilation or fume
hood failure

Stop work, close containers, evacuate area, and
report to facility manager.

Uncertainty
about solvent

safety

Using traditional hazardous
solvents (e.g.,

dichloromethane, hexane)

Consult solvent substitution guides. Replace with
safer alternatives (e.g., heptane for hexane, ethyl

acetate/heptane for DCM in chromatography) [2]
[3].

Conceptual Workflow for Hazard Assessment

Since specific data for DDM is unavailable, this workflow outlines the steps to build your own safety

protocol for an unfamiliar chemical.
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Identify Chemical
(e.g., Diazodiphenylmethane)

1. Consult Safety Data Sheets (SDS)

2. Search Regulatory Databases
(OSHA, NIOSH, IARC)

3. Identify Key Hazards
(Toxicity, Flammability, Reactivity)

4. Establish Exposure Control Plan
(Engineering, PPE, Procedures)

5. Develop Emergency Procedures
(Spills, Exposure, First Aid)

Click to download full resolution via product page

Important Disclaimer on Information Gaps

The safety data here is for diazomethane, not diazodiphenylmethane (DDM). The lack of specific search

results for DDM is a major limitation. You must take the following steps:

Consult Official Sources: Obtain the Safety Data Sheet (SDS) for DDM from its supplier or

manufacturer.
Consult Experts: Work with your institution's Environmental Health and Safety (EHS) office to

develop a specific Chemical Hygiene Plan for DDM.
Prioritize Substitution: Always determine if a safer, less hazardous alternative chemical can be used

in your experiment [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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